![molecular formula C15H11FN2OS B2462953 N-(4-fluorobenzo[d]thiazol-2-yl)-2-phenylacetamide CAS No. 907974-83-8](/img/structure/B2462953.png)
N-(4-fluorobenzo[d]thiazol-2-yl)-2-phenylacetamide
Overview
Description
Fluorobenzo[d]thiazol is a type of benzothiazole, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring . The presence of a fluorine atom can influence the compound’s reactivity and biological activity. Phenylacetamide is a simple compound consisting of a phenyl group attached to an acetamide group.
Chemical Reactions Analysis
The reactivity of this compound could be influenced by the presence of the fluorine atom, which is highly electronegative, and the amide group, which can participate in various reactions such as hydrolysis and reduction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its lipophilicity, potentially influencing its solubility and distribution in biological systems .Scientific Research Applications
Protease Activated Receptor (PAR) Modulation
- N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenylacetamide has been investigated for its role in modulating protease-activated receptors (PARs). Specifically, it interacts with PAR-1, a member of the G-protein-coupled receptor family. PAR-1 activation plays a crucial role in various physiological processes, including inflammation, thrombosis, and tissue repair .
Mechanism of Action
Target of Action
The primary targets of N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenylacetamide are currently unknown. The compound is structurally similar to other benzothiazoles , which have been found to interact with a variety of biological targets
Biochemical Pathways
The biochemical pathways affected by N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenylacetamide are currently unknown. Benzothiazoles are known to interact with a variety of biochemical pathways , but without specific target information, it is difficult to predict which pathways this compound may affect.
Future Directions
Future research could explore the potential applications of this compound, particularly in medicinal chemistry given the known biological activities of benzothiazoles and phenylacetamides . Further studies could also investigate its synthesis, reactivity, and physical and chemical properties in more detail.
properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2OS/c16-11-7-4-8-12-14(11)18-15(20-12)17-13(19)9-10-5-2-1-3-6-10/h1-8H,9H2,(H,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSTRLCOJHYEQOV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=NC3=C(C=CC=C3S2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2462870.png)
![6-Bromo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine](/img/structure/B2462871.png)
![benzyl 2-((7-(4-ethoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetate](/img/structure/B2462880.png)
![N-(6-isopropylbenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide](/img/structure/B2462884.png)
![6-(3-Chloro-4-methoxyphenyl)-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2462888.png)
![1-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-3,3-difluorocyclobutane-1-carboxylic acid](/img/structure/B2462889.png)
![1-[2-(1H-imidazol-1-yl)ethyl]imidazolidine-2,4,5-trione hydrochloride](/img/structure/B2462891.png)
